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Introduction
Ammonium nonanoate, the ammonium salt of nonanoic acid (also known as pelargonic acid),

is a broad-spectrum, non-selective, contact herbicide.[1] It is derived from naturally occurring

fatty acids found in various plants and animals.[2][3] As a contact herbicide, it affects only the

plant tissue it directly contacts and is not translocated systemically through the plant.[2] Its

mode of action involves the rapid disruption of plant cell membranes, leading to cellular

leakage and desiccation of foliage, with visible effects often appearing within hours of

application.[4] Due to its rapid breakdown in the environment, typically in less than a day, it is

considered a safer alternative to some synthetic herbicides and is utilized in organic farming

and integrated pest management.[2]

Data Presentation
The efficacy of ammonium nonanoate is influenced by factors such as application rate, spray

volume, and the target weed species. Generally, it exhibits greater control over broadleaf

weeds compared to grasses.[5]

Table 1: Efficacy of Ammonium Nonanoate on Various
Weed Species
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This table summarizes the weed control efficacy of ammonium nonanoate at different

application rates and volumes, as reported in a study by Webber et al. (2011).[5] The data

represents the percentage of weed control observed 6 days after treatment.
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Weed Species
Herbicide Rate (kg
a.i./ha)

Application Volume
(L/ha)

Weed Control (%)

Tumble Pigweed

(Amaranthus albus)
7.2 164 45

7.2 327 55

7.2 654 60

7.2 981 58

10.8 164 70

10.8 327 78

10.8 654 85

10.8 981 82

Spiny Pigweed

(Amaranthus

spinosus)

7.2 164 50

7.2 327 62

7.2 654 68

7.2 981 65

10.8 164 75

10.8 327 82

10.8 654 90

10.8 981 88

Carpetweed (Mollugo

verticillata)
7.2 164 66

7.2 327 88

7.2 654 92

7.2 981 90
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10.8 164 95

10.8 327 98

10.8 654 99

10.8 981 98

Goosegrass (Eleusine

indica)
7.2 164 31

7.2 327 35

7.2 654 40

7.2 981 38

10.8 164 45

10.8 327 50

10.8 654 54

10.8 981 52

Smooth Crabgrass

(Digitaria ischaemum)
7.2 164 24

7.2 327 28

7.2 654 32

7.2 981 30

10.8 164 40

10.8 327 45

10.8 654 54

10.8 981 50

Data extracted from Webber et al., 2011.[5]
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Table 2: Comparative Efficacy of Ammonium Nonanoate
on Weed Control in Pumpkin Cultivation
This table presents data from a study comparing two concentrations of ammonium nonanoate
for weed control in pumpkin fields. The results show high efficacy for both concentrations.[6]

Herbicide Treatment Concentration (% a.i.) Weed Control (%)

Ammonium Nonanoate 5 88 - 98

Ammonium Nonanoate 6 88 - 98

Data from a 2-year field study on pumpkin.[6]

Experimental Protocols
The following protocols provide detailed methodologies for the preparation of ammonium

nonanoate solutions for research purposes.

Protocol 1: Preparation of a Concentrated (40% w/w)
Ammonium Nonanoate Solution
This protocol describes the synthesis of a concentrated ammonium nonanoate solution from

nonanoic acid and ammonia.

Materials:

Nonanoic acid (pelargonic acid), technical grade

Ammonia solution (25-28% NH₃ in water)

Deionized water

Reaction vessel (e.g., 1000L reactor or appropriate laboratory glassware) with temperature

control and stirring capabilities

Metering tanks or graduated cylinders
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pH meter or pH indicator strips

Procedure:

In the reaction vessel, add a portion of the total nonanoic acid (e.g., 84 kg for a large batch)

to be reacted.

Set the temperature control of the reactor to 60°C.

Begin stirring the nonanoic acid.

Slowly add the ammonia solution dropwise into the reactor. Maintain a steady reaction with

even bubbling.

After the initial reaction, add a volume of water to the reactor and continue stirring for

approximately 20 minutes.

Add the remaining nonanoic acid to the vessel.

Continue the dropwise addition of the ammonia solution until the pH of the reaction mixture

reaches 8.

Stop the addition of ammonia and stirring. The resulting solution is approximately 40%

ammonium nonanoate.

Protocol 2: Preparation of a Ready-to-Use (RTU)
Herbicide Solution (e.g., 6% v/v)
This protocol details the dilution of a concentrated ammonium nonanoate solution to a typical

ready-to-use concentration for weed control applications.

Materials:

Concentrated ammonium nonanoate solution (40%)

Deionized water

Graduated cylinders or volumetric flasks
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Mixing vessel

Stirring apparatus (e.g., magnetic stirrer)

Spray application bottle

Procedure:

Calculate the required volumes of concentrated ammonium nonanoate and deionized water

to achieve the desired final concentration and volume. For example, to prepare 1 liter (1000

mL) of a 6% (v/v) solution:

Volume of concentrate = 1000 mL * 0.06 = 60 mL

Volume of deionized water = 1000 mL - 60 mL = 940 mL

In the mixing vessel, add the calculated volume of deionized water.

While stirring, slowly add the calculated volume of the 40% ammonium nonanoate
concentrate to the water.

Continue stirring until the solution is homogeneous.

The resulting solution is a 6% (v/v) ready-to-use ammonium nonanoate herbicide.
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Click to download full resolution via product page

Caption: Mode of action of ammonium nonanoate on a plant cell.

Experimental Workflow for Preparation of Ammonium
Nonanoate Solution
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- Mix Nonanoic Acid & Water

- Slowly add Ammonia
- Monitor pH to ~8

Result: 40% Concentrated
Ammonium Nonanoate Solution

Step 2: Dilution
- Calculate required volumes
- Add concentrate to water

Result: Ready-to-Use (RTU)
Solution (e.g., 6% v/v)

Step 3: Application
- Spray on target weeds

- Ensure thorough coverage

End: Weed Desiccation
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Caption: Workflow for preparing ammonium nonanoate herbicide solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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